ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate, also known as CMOE, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a specific method and has been shown to have significant biochemical and physiological effects.
Scientific Research Applications
Ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been shown to have antioxidant properties and may be useful in the prevention of oxidative stress-related diseases.
Mechanism of Action
The mechanism of action of ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways involved in inflammation, tumor growth, and bacterial growth. This compound has also been shown to have an effect on the immune system, specifically on the production of cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific application. This compound has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. It has also been shown to have anti-tumor effects by inhibiting tumor growth and inducing apoptosis in cancer cells. This compound has been shown to have antibacterial effects by inhibiting the growth of certain bacterial strains. Additionally, this compound has been shown to have antioxidant effects by scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. This compound is also relatively stable and can be stored for extended periods of time. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain applications.
Future Directions
There are many potential future directions for the use of ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate in scientific research. One direction is the further study of its anti-inflammatory and anti-tumor effects, particularly in the treatment of neurodegenerative diseases. Another direction is the investigation of its potential use as an antioxidant and in the prevention of oxidative stress-related diseases. Additionally, the mechanism of action of this compound should be further studied to better understand its potential applications. Finally, the development of new synthesis methods for this compound may lead to improved yields and purity, which could further enhance its potential applications in scientific research.
Synthesis Methods
Ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate is synthesized through a specific method that involves the reaction of 3-chloro-2-methylbenzohydrazide with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then purified through recrystallization to obtain pure this compound. This synthesis method has been optimized to produce high yields of pure this compound.
properties
Molecular Formula |
C13H15ClN2O3 |
---|---|
Molecular Weight |
282.72 g/mol |
IUPAC Name |
ethyl (2Z)-2-[(3-chloro-2-methylphenyl)hydrazinylidene]-3-oxobutanoate |
InChI |
InChI=1S/C13H15ClN2O3/c1-4-19-13(18)12(9(3)17)16-15-11-7-5-6-10(14)8(11)2/h5-7,15H,4H2,1-3H3/b16-12- |
InChI Key |
RSKORAMMPICAJD-VBKFSLOCSA-N |
Isomeric SMILES |
CCOC(=O)/C(=N\NC1=C(C(=CC=C1)Cl)C)/C(=O)C |
SMILES |
CCOC(=O)C(=NNC1=C(C(=CC=C1)Cl)C)C(=O)C |
Canonical SMILES |
CCOC(=O)C(=NNC1=C(C(=CC=C1)Cl)C)C(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.